Cas no 1795141-34-2 (Butocarboxim-d3)
Butocarboxim-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B690567-2.5mg |
Butocarboxim-d3 |
1795141-34-2 | 2.5mg |
$ 207.00 | 2023-04-18 | ||
| TRC | B690567-25mg |
Butocarboxim-d3 |
1795141-34-2 | 25mg |
$ 1642.00 | 2023-04-18 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B690567-2.5mg |
(E)-3-(methylthio)butan-2-one O-((methyl-d3)carbamoyl) oxime |
1795141-34-2 | 2.5mg |
¥1800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | B690567-25mg |
(E)-3-(methylthio)butan-2-one O-((methyl-d3)carbamoyl) oxime |
1795141-34-2 | 25mg |
¥14400.00 | 2023-09-15 |
Butocarboxim-d3 Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on Butocarboxim-d3
Professional Introduction to Butocarboxim-d3 (CAS No. 1795141-34-2)
Butocarboxim-d3, with the chemical formula corresponding to the CAS number 1795141-34-2, is a deuterated derivative of butocarboxim, a compound that has garnered significant attention in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of its properties, applications, and the latest research findings that underscore its importance in modern chemistry and biology.
The molecular structure of Butocarboxim-d3 features a butyl group attached to a carboximide functional group, with the deuterium substitution enhancing its stability and analytical utility. This modification makes it particularly valuable in nuclear magnetic resonance (NMR) spectroscopy, where the deuterated form minimizes interference from protiated compounds in complex mixtures. The use of such isotopically labeled compounds is increasingly prevalent in drug discovery and metabolomics due to their ability to provide high-resolution structural information.
In recent years, the demand for high-purity deuterated compounds has surged, driven by advancements in mass spectrometry and NMR techniques. Butocarboxim-d3 exemplifies this trend, as it serves as an internal standard or reference compound in quantitative analysis. Its applications span across various domains, including environmental monitoring, where it aids in tracing pollutant degradation pathways, and in biochemical assays where its stability allows for prolonged sample storage without degradation.
One of the most compelling aspects of Butocarboxim-d3 is its role in studying enzyme mechanisms and metabolic pathways. The carboximide group is known to interact with biological systems in ways that can reveal insights into enzyme binding affinities and reaction kinetics. Researchers have leveraged this property to develop novel probes for investigating enzyme function in vitro and in vivo. For instance, studies have shown that derivatives of butocarboxim can be used to modulate the activity of certain hydrolases, providing a basis for developing targeted therapeutic agents.
The pharmaceutical industry has also shown interest in Butocarboxim-d3 due to its potential as a building block for more complex molecules. Its structural features make it amenable to further functionalization, allowing chemists to design new analogs with tailored properties. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter a compound's pharmacological profile. Recent computational studies have predicted that incorporating deuterium atoms into carboximide derivatives could enhance metabolic stability, a critical factor in drug longevity.
The synthesis of Butocarboxim-d3 presents unique challenges due to the need for high isotopic purity. Traditional synthetic routes often require careful optimization to minimize exchange reactions between deuterium and protium atoms. Advances in catalytic methods have recently enabled more efficient production processes, reducing costs and improving yields. These innovations are particularly significant for large-scale applications where cost-effectiveness is paramount.
Ethical considerations also play a role in the production and use of deuterated compounds like Butocarboxim-d3. Ensuring sustainable practices in isotopic labeling is essential to meet growing demand without compromising environmental standards. Efforts are underway to develop greener synthetic methodologies that reduce waste and energy consumption while maintaining high product quality.
The future prospects for Butocarboxim-d3 are promising, with ongoing research exploring new applications in fields such as materials science and nanotechnology. Its unique properties make it an attractive candidate for developing novel materials with enhanced stability or specific reactivity profiles. Additionally, its role as a reference standard continues to expand as analytical techniques evolve, ensuring its relevance for decades to come.
1795141-34-2 (Butocarboxim-d3) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)